Cas no 5602-47-1 (1,3-Cyclopentadiene, 1,4-dimethyl-)

• Product Name: 1,3-Cyclopentadiene, 1,4-dimethyl-
• CAS No: 5602-47-1
• MF: C₇H₁₀
• MW: 94.1543021202087
• CID: 350039
• PubChem ID: 13299177
• Update Time: 2025-04-19

1,3-Cyclopentadiene, 1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene, 1,4-dimethyl-
• 1,4-dimethylcyclopenta-1,3-diene
• 1,4-dimethylcyclopentadiene
• DTXSID30535618
• 5602-47-1

• Inchi： 1S/C7H10/c1-6-3-4-7(2)5-6/h3-4H,5H2,1-2H3
• InChI Key： PBCAWBWOXBDOMC-UHFFFAOYSA-N
• SMILES： C1C(C)=CC=C1C

Computed Properties

• Exact Mass: 94.0783
• Monoisotopic Mass: 94.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons